3-(acetylamino)-N-ethyl-N-phenylbenzamide

• IUPAC Name: 3-acetamido-N-ethyl-N-phenylbenzamide
• InChI: InChI=1S/C17H18N2O2/c1-3-19(16-10-5-4-6-11-16)17(21)14-8-7-9-15(12-14)18-13(2)20/h4-12H,3H2,1-2H3,(H,18,20)
• InChI Key: LAWNQINMXCQNDM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

3-(acetylamino)-N-ethyl-N-phenylbenzamide, also known as AEB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. AEB belongs to the class of benzamide derivatives and is structurally similar to the anti-inflammatory drug, celecoxib.

Mechanism of Action

The exact mechanism of action of 3-(acetylamino)-N-ethyl-N-phenylbenzamide is not fully understood. However, it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the synthesis of pro-inflammatory prostaglandins. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, this compound has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(acetylamino)-N-ethyl-N-phenylbenzamide is its potential therapeutic applications in various diseases. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-(acetylamino)-N-ethyl-N-phenylbenzamide. One of the areas of interest is the development of new drugs based on this compound for the treatment of cancer and neurodegenerative diseases. Another area of interest is the investigation of the mechanism of action of this compound, which could lead to the development of new drugs that target the same pathways. Furthermore, the development of new methods for the synthesis of this compound could improve the yield and purity of the compound, making it more suitable for use in research and drug development.

Scientific Research Applications

3-(acetylamino)-N-ethyl-N-phenylbenzamide has been studied extensively for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the expression of pro-inflammatory cytokines. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.